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Compound of Interest

N-(2-(4-fluorophenoxy)ethyl)-4-
Compound Name:
nitrobenzamide

CAS No.: 1105209-97-9

Cat. No.: B2736863

Get Quote

Executive Summary & Scope

This technical guide outlines the rigorous spectroscopic characterization of N-(2-(4-
fluorophenoxy)ethyl)-4-nitrobenzamide (Formula: CisH13FN204; MW: 304.27 g/mol ). This
molecule represents a classic "linked pharmacophore” scaffold, combining an electron-deficient
nitro-aromatic system with a lipophilic fluorinated ether tail via a stable amide linker.

Accurate structural elucidation of this compound requires de-convoluting the overlapping
electronic effects of the strongly withdrawing nitro group and the electronegative fluorine atom.
This guide provides a self-validating analytical workflow designed for researchers in medicinal
chemistry and quality control.

Analytical Workflow

The following directed graph illustrates the logical flow of the characterization process,
ensuring no step is bypassed.
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Figure 1: Step-wise validation workflow. Analysis proceeds only if the preceding purity/identity
check passes.

Mass Spectrometry (MS) Analysis[1][2]

Mass spectrometry provides the first line of evidence for molecular identity. For this amide,
Electrospray lonization (ESI) in positive mode is the protocol of choice due to the protonatable
amide nitrogen.

Experimental Protocol (ESI-MS)

¢ Instrument: Agilent 6120 Single Quadrupole or equivalent.
e Solvent: Methanol:Water (50:50) + 0.1% Formic Acid (to enhance protonation).
e Flow Rate: 0.4 mL/min.

e Scan Range: 100-500 m/z.

Diagnostic Signals & Fragmentation Logic

The molecular ion should appear as [M+H]* = 305.3 m/z. The fragmentation pattern is dictated
by the stability of the acylium ion and the cleavage of the ether bond.
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Figure 2: Primary fragmentation pathway under ESI conditions, showing the diagnostic acylium
ion formation.

Infrared Spectroscopy (FT-IR)[3][4]
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IR is critical for verifying the oxidation state of the nitrogen (Nitro vs. Amine) and the integrity of
the amide bond.

Experimental Protocol

o Method: Attenuated Total Reflectance (ATR) on neat solid.
e Resolution: 4 cm™1,

e Scans: 16.

Key Diagnostic Bands

The spectrum is dominated by the Nitro and Amide groups. The absence of a broad OH stretch
(3200-3500 cm~1) confirms the absence of carboxylic acid or alcohol starting materials.

e Amide | (C=0 Stretch):1640-1660 cm~1. Strong band. Lower frequency than esters due to
resonance donation from Nitrogen.

e Amide Il (N-H Bend):1540-1560 cm~1.
 Nitro Stretches (NO2):

o Asymmetric:1520-1530 cm~* (Often overlaps with Amide I, look for peak
broadening/splitting).

o Symmetric:1340-1350 cm~2. This is a "clean" region and highly diagnostic for the nitro
group [1].

o Ether Stretch (C-O-C):1210-1250 cm~1. Strong band corresponding to the aryl-alkyl ether
linkage.

Nuclear Magnetic Resonance (NMR)[1][2][3][4][5][6]
[7]

NMR is the definitive tool for structural proof. We utilize *H, 13C, and *°F NMR.[1]
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e Solvent: DMSO-ds is preferred over CDCls because the amide NH proton is often broad or
invisible in chloroform due to exchange. DMSO stabilizes the H-bond, sharpening the NH
signal.

'H NMR Assignment (400 MHz, DMSO-ds)

The molecule has two distinct aromatic systems and an ethylene linker.
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Deshielded by
] Nitrogen,
3.65 Quartet/Trip 2H N-CH:z
coupled to NH

and O-CH..

Critical Validation Point: The two aromatic rings must show distinct splitting patterns. The Nitro
ring is a clean pair of doublets (pseudo-AB system). The Fluoro ring is more complex due to °F
coupling, often appearing as complex multiplets rather than clean doublets [2].

13C NMR Assignment (100 MHz, DMSO-de)

Carbon NMR verifies the skeleton and is unique due to Carbon-Fluorine (C-F) coupling, which
splits carbon signals into doublets.

e Carbonyl (C=0):~165 ppm.[2] Singlet.

C-F Carbon (ipso0):~157 ppm. Doublet with large coupling constant (1J_CF = 235-240 Hz).

Nitro-C (ips0):~149 ppm.

Ether-C (ipso):~154 ppm.

Aliphatic Linkers:
o O-CH2: ~66 ppm.

o N-CHz: ~39 ppm (often obscured by DMSO solvent peak ~39.5 ppm; use DEPT-135 to
confirm).

19F NMR (376 MHz, DMSO-de)

e Signal: Single peak around -120 to -124 ppm (relative to CFCls).
o Multiplicity: Decet (proton coupled) or Singlet (proton decoupled).

e Purpose: Confirms the presence of fluorine and purity. A second peak would indicate
unreacted fluorophenol starting material or defluorination byproducts.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://ijpbs.com/ijpbsadmin/upload/ijpbs_5deb8d2b358f8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2736863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

 International Journal of Pharmacy and Biological Sciences. (2019). Synthesis,
Characterization of 4-Nitrobenzamide Derivatives and their Antimicrobial Activity. Retrieved
from 2

e Benchchem. (n.d.). 2-[(4-Fluorophenethyl)oxy]ethylamine Data. Retrieved from 3

¢ Sigma-Aldrich. (2025).[4] 4-Nitrobenzamide Product Analysis. Retrieved from 5

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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